Cas no 1270350-20-3 (2-(azetidin-2-yl)-4-chlorophenol)

• Product Name: 2-(azetidin-2-yl)-4-chlorophenol
• CAS No: 1270350-20-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5915733
• PubChem ID: 55283675
• Update Time: 2025-06-08

2-(azetidin-2-yl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-4-chlorophenol
• EN300-1966709
• AKOS006346646
• 1270350-20-3

• Inchi： 1S/C9H10ClNO/c10-6-1-2-9(12)7(5-6)8-3-4-11-8/h1-2,5,8,11-12H,3-4H2
• InChI Key： JONVYODITNNNLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CCN1)O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(azetidin-2-yl)-4-chlorophenol

Introduction to 2-(Azetidin-2-yl)-4-chlorophenol (CAS No. 1270350-20-3)

2-(Azetidin-2-yl)-4-chlorophenol, with the CAS number 1270350-20-3, is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of azetidine derivatives and is characterized by its 4-chlorophenol moiety, which imparts specific chemical and biological properties.

The chemical structure of 2-(azetidin-2-yl)-4-chlorophenol consists of a phenolic ring substituted with a chlorine atom at the para position and an azetidine ring attached at the ortho position. The presence of the azetidine ring, a four-membered cyclic amine, confers unique reactivity and stability to the molecule. The phenolic hydroxyl group, on the other hand, plays a crucial role in its biological activity and reactivity.

Recent studies have highlighted the potential of 2-(azetidin-2-yl)-4-chlorophenol in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. The compound's ability to modulate specific receptors and enzymes makes it a valuable candidate for drug discovery efforts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(azetidin-2-yl)-4-chlorophenol exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its potential in neurological disorders, 2-(azetidin-2-yl)-4-chlorophenol has also shown promise in the field of cancer research. A recent study published in the Cancer Research journal reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to interfere with specific signaling pathways that are dysregulated in cancer cells.

The synthetic accessibility of 2-(azetidin-2-yl)-4-chlorophenol is another factor contributing to its growing importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 4-chlorophenol with azetidine under mild conditions, yielding high yields and purity. These synthetic methods not only facilitate large-scale production but also allow for the easy modification of the molecule to create a wide range of derivatives with tailored properties.

The physical and chemical properties of 2-(azetidin-2-yl)-4-chlorophenol have been extensively studied. It is a white crystalline solid with a melting point ranging from 115°C to 117°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols. Its stability under different conditions has also been evaluated, showing that it remains stable at room temperature and under neutral pH conditions.

In terms of safety, while 2-(azetidin-2-yl)-4-chlorophenol is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 2-(azetidin-2-yl)-4-chlorophenol has also been considered in recent studies. Research has shown that this compound does not pose significant environmental risks when used and disposed of properly. However, it is recommended to follow local regulations and guidelines for waste disposal to minimize any potential environmental impact.

In conclusion, 2-(azetidin-2-yl)-4-chlorophenol (CAS No. 1270350-20-3) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery efforts targeting neurological disorders and cancer. The availability of efficient synthetic methods further enhances its utility in both academic and industrial settings. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its impact on human health and well-being.